3-Cyclopropyl-1-ethyl-4-iodo-1H-pyrazole
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-Cyclopropyl-1-ethyl-4-iodo-1H-pyrazole is a substituted pyrazole derivative characterized by a cyclopropyl group at position 3, an ethyl group at position 1, and an iodine atom at position 4. Pyrazoles are nitrogen-containing heterocycles widely studied for their diverse pharmacological and material science applications.
Structure
3D Structure
Properties
IUPAC Name |
3-cyclopropyl-1-ethyl-4-iodopyrazole | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11IN2/c1-2-11-5-7(9)8(10-11)6-3-4-6/h5-6H,2-4H2,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCCCNUCJXFNXKD-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C(C(=N1)C2CC2)I | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11IN2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.09 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Scientific Research Applications
Biological Activities
The compound exhibits a range of biological activities, making it a subject of interest in drug discovery. Key areas of research include:
- Antiviral Activity : Research indicates that pyrazole derivatives can inhibit viral replication. For instance, compounds similar to 3-Cyclopropyl-1-ethyl-4-iodo-1H-pyrazole have been shown to inhibit human dihydroorotate dehydrogenase (DHODH), which is crucial for the replication of viruses such as measles. The inhibition leads to a significant reduction in viral load, showcasing potential for antiviral drug development .
- Anticancer Properties : Recent studies have evaluated pyrazole derivatives for their anti-proliferative effects against various cancer cell lines, including breast cancer (MCF-7) and hepatocellular carcinoma. The design of new pyrazolo[3,4-d]pyrimidine derivatives aims to develop effective cyclin-dependent kinase 2 (CDK2) inhibitors, which are vital in cancer therapy .
- Antimicrobial and Anti-inflammatory Effects : Pyrazoles have been recognized for their antimicrobial properties against gram-positive bacteria and their potential as anti-inflammatory agents. The structural modifications in compounds like 3-Cyclopropyl-1-ethyl-4-iodo-1H-pyrazole can enhance these activities .
Table 1: Synthesis Methods for Pyrazoles
These methods highlight the versatility in synthesizing pyrazoles, allowing for the introduction of various functional groups that can enhance biological activity.
Case Study 1: Antiviral Activity Evaluation
A study evaluated the antiviral efficacy of a series of pyrazole derivatives against measles virus replication. The compound 3-Cyclopropyl-1-ethyl-4-iodo-1H-pyrazole demonstrated significant inhibition of DHODH, leading to a subnanomolar minimum inhibitory concentration (MIC) value. This suggests its potential as a lead compound for developing antiviral therapies .
Case Study 2: Anticancer Drug Development
In another study focusing on anticancer properties, derivatives based on the pyrazole scaffold were synthesized and screened against MCF-7 cells. The results indicated that modifications at the 4-position significantly enhanced cytotoxicity, with specific compounds achieving IC50 values in the low micromolar range. This underscores the importance of structural optimization in drug design .
Comparison with Similar Compounds
Comparison with Similar Compounds
Substituent Effects on Structure and Reactivity
The substituents on the pyrazole ring significantly influence physicochemical and biological properties. Below is a comparative analysis of key analogs:
- Iodine vs. Halogenated Phenoxy Groups: The iodine atom in the target compound provides distinct electronic effects compared to the fluorophenoxy groups in compounds 8o and 10b. Iodine’s polarizability may enhance intermolecular interactions, while fluorophenoxy groups contribute to π-π stacking and metabolic stability .
- Cyclopropyl vs. Alkoxy Groups : The cyclopropyl group increases rigidity and lipophilicity, whereas alkoxy groups (e.g., ethoxy, isopropoxy) enhance solubility and hydrogen-bonding capacity .
Physicochemical Properties
- Melting Points : Pyrazole derivatives with bulky substituents (e.g., cyclopropyl) typically exhibit higher melting points due to enhanced crystal packing. For example, compound 10b has a melting point range of 115.9–161.2°C , comparable to the target compound’s expected thermal stability.
- Spectroscopic Data: The iodine atom in the target compound would produce distinct $^{1}\text{H}$ NMR deshielding at position 4, contrasting with fluorine’s electron-withdrawing effects in fluorophenoxy analogs .
Q & A
Q. What statistical methods are appropriate for analyzing dose-response data in pyrazole derivative studies?
- Methodological Answer : Use nonlinear regression models (e.g., four-parameter logistic curve) to calculate EC₅₀/IC₅₀ values. Apply ANOVA with post-hoc tests (e.g., Tukey’s HSD) for multi-group comparisons. Bayesian hierarchical models can account for inter-experiment variability .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
